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The paradigm of therapeutic intervention is shifting from mere inhibition of protein function to

the complete removal of disease-causing proteins. This transformative approach, known as

targeted protein degradation (TPD), utilizes the cell's own quality control machinery—the

ubiquitin-proteasome system (UPS)—to selectively eliminate proteins of interest (POIs). At the

heart of this technology are proteolysis-targeting chimeras (PROTACs), heterobifunctional

molecules designed to bring a target protein and an E3 ubiquitin ligase into close proximity.

This induced proximity facilitates the ubiquitination of the POI, marking it for destruction by the

proteasome.

Pomalidomide-PEG3-CO2H is a crucial building block in the synthesis of PROTACs. It

comprises two key components: the pomalidomide moiety, which serves as a potent ligand for

the Cereblon (CRBN) E3 ubiquitin ligase, and a three-unit polyethylene glycol (PEG3) linker

terminating in a carboxylic acid (CO2H) group. The pomalidomide component recruits the

CRBN E3 ligase complex, while
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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